18:0 Propargyl PC

• Molecular Formula: C46H88NO8P
• Molecular Weight: 814.2 g/mol
• InChI: InChI=1S/C46H88NO8P/c1-6-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-45(48)52-42-44(43-54-56(50,51)53-41-40-47(4,5)39-8-3)55-46(49)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-7-2/h3,44H,6-7,9-43H2,1-2,4-5H3/t44-/m1/s1
• InChIKey: WIEJEUDUOQSGDY-USYZEHPZSA-N

18:0 Propargyl PC: Clickable Phospholipid Overview

18:0 Propargyl PC (CAS 1830366-39-6) is a synthetic phosphatidylcholine derivative characterized by two saturated stearoyl (C18:0) acyl chains and a terminal alkyne functional group incorporated as an N-propynyl modification on the choline headgroup. Its molecular formula is C₄₆H₈₈NO₈P with a molecular weight of 814.17 g/mol . This compound serves as a bioorthogonal click chemistry handle that enables covalent conjugation with azide-bearing reporters via copper-catalyzed azide-alkyne cycloaddition (CuAAC) [1]. The fully saturated acyl chains confer high bilayer stability and a phase transition temperature of approximately 55°C, making this lipid particularly suitable for applications requiring rigid membrane environments and long-term structural integrity in liposomal formulations .

Clickable alkyne handle for CuAAC conjugation

Saturated C18:0 chains provide rigid membrane context

Designed for liposomal stability and long-term tracking

• [1] Jao CY, Roth M, Welti R, Salic A. Metabolic labeling and direct imaging of choline phospholipids in vivo. Proc Natl Acad Sci USA. 2009;106(36):15332-15337. View Source

Why 18:0 Propargyl PC Cannot Be Substituted

The acyl chain composition of clickable phospholipids is a critical determinant of membrane biophysical behavior and metabolic labeling outcomes. 18:0 Propargyl PC, with its fully saturated distearoyl (C18:0/C18:0) architecture, exhibits fundamentally different membrane integration properties compared to its unsaturated analog 18:1 Propargyl PC, which contains dioleoyl (C18:1/C18:1) chains . The saturated chains confer a gel-phase bilayer at physiological temperatures (Tm ≈ 55°C), whereas unsaturated variants produce fluid-phase membranes with distinct permeability, lateral diffusion, and protein interaction profiles . Furthermore, the alkyne handle position on the headgroup versus acyl chain tail alters the spatial accessibility of the reactive moiety, affecting click reaction efficiency and downstream detection sensitivity [1]. Generic substitution with alternative alkyne-bearing lipids without matching acyl chain saturation or alkyne placement can therefore produce non-comparable membrane dynamics, altered metabolic incorporation kinetics, and inconsistent labeling outcomes across experimental replicates.

Acyl chain saturation

C18:0 chains yield gel-phase bilayers; C18:1 unsaturated variants produce fluid-phase membranes with distinct permeability.

Alkyne placement

Headgroup alkyne vs. acyl-chain alkyne alters steric accessibility and CuAAC conjugation efficiency.

Metabolic labeling kinetics

Generic alkyne-lipid substitution may yield non-comparable incorporation rates and inconsistent labeling outcomes.

• [1] Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays. PMC, 2013. View Source

18:0 Propargyl PC: Comparative Evidence

Metabolic Incorporation into Phospholipids

Propargylcholine-based phospholipids, of which 18:0 Propargyl PC is the fully assembled lipid form, demonstrate robust metabolic incorporation into cellular membranes. In plant root tissue, propargylcholine labeling achieved incorporation into approximately 50% of total choline phospholipids, as quantified by mass spectrometry-based lipidomic analysis [1]. This high substitution efficiency enables sensitive detection of phospholipid biosynthesis and trafficking [2]. Time-course studies in NIH 3T3 fibroblasts showed propargyl-Cho incorporation visible within 30 minutes of addition, with signal saturating after approximately 24 hours of continuous labeling [3]. In contrast, N3-PC (Azido-PC) incorporation efficiency studies in comparable cellular systems have not reported similarly quantified substitution rates, limiting cross-study comparability [4].

Metabolic incorporation

Reported

~50% of total PC labeled

Supports labeling efficiency benchmark for experimental design

Measured in Arabidopsis roots; N3-PC incorporation not quantified

Evidence Dimension	Metabolic incorporation efficiency into cellular phospholipids
Target Compound Data	~50% of total choline phospholipids labeled (propargylcholine, plant roots)
Comparator Or Baseline	N3-PC (Azido-PC): incorporation efficiency not quantified in published studies
Quantified Difference	50% substitution (absolute); comparator data unavailable
Conditions	7-day-old Arabidopsis seedlings, MS-based lipidomic analysis; NIH 3T3 fibroblasts, 1 mM propargyl-Cho, 30 min to 24 h incubation

Why This Matters

A quantified 50% labeling efficiency provides a reproducible benchmark for experimental design that cannot be assumed for azido-PC alternatives.

• [1] Bioorthogonal click chemistry for fluorescence imaging of choline phospholipids in plants. PMC, 2018; PMID: 29668678. View Source
• [2] Jao CY, Roth M, Welti R, Salic A. Metabolic labeling and direct imaging of choline phospholipids in vivo. Proc Natl Acad Sci USA. 2009;106(36):15332-15337. View Source
• [3] Jao CY, Roth M, Welti R, Salic A. Figure 3: Time course of propargyl-Cho uptake and incorporation. Proc Natl Acad Sci USA. 2009. View Source
• [4] N3-PC (Azido-PC) product database entry. PeptideDB. View Source

Temporal Resolution in Pulse-Chase Tracking

Propargyl-Cho-labeled phospholipids exhibit slow turnover kinetics that facilitate extended pulse-chase experimental windows. In pulse-chase experiments using NIH 3T3 cells, cells were labeled with 1 mM propargyl-Cho for 6 hours, followed by chase with normal media for varying durations. The labeled phospholipid signal remained robustly detectable after extended chase periods, demonstrating metabolic stability suitable for tracking long-term phospholipid dynamics [1]. The detection window contrasts favorably with photoactivatable or photocleavable lipids such as AzidoPC and DiazPC, which exhibit UV-induced degradation products that can complicate long-term tracking and introduce variable background signals depending on irradiation conditions [2].

Pulse-chase persistence

Reported

Signal detectable after extended chase period

Avoids UV-induced degradation artifacts for long-term tracking

vs. AzidoPC and DiazPC degradation products

Evidence Dimension	Post-labeling signal persistence (metabolic stability for tracking)
Target Compound Data	Detectable signal after extended chase period following 6-hour pulse (NIH 3T3)
Comparator Or Baseline	AzidoPC: UV-activated cross-linking produces multiple degradation products; DiazPC: higher cross-linking yield but backfolding limits long-term tracking
Quantified Difference	Propargyl-based labeling avoids UV-induced degradation and backfolding artifacts; AzidoPC yields more by-products after UV activation than diazirine-based lipids
Conditions	NIH 3T3 fibroblasts, 1 mM propargyl-Cho pulse (6 h) followed by chase; AzidoPC/DiazPC analyzed via DSC, DLS, SAXS, TEM, and MS

Why This Matters

The absence of UV-induced degradation artifacts in propargyl-based systems enables cleaner long-term tracking of phospholipid dynamics compared to photoactivatable azide-modified alternatives.

• [1] Jao CY, Roth M, Welti R, Salic A. Figure 3: Pulse-chase analysis of propargyl-Cho-labeled phospholipids. Proc Natl Acad Sci USA. 2009. View Source
• [2] Korn P, Schwieger C, Gruhle K, et al. Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability. Biochim Biophys Acta Biomembr. 2022;1864(10):184004. View Source

Two-Color Discrimination of Phospholipid Pools

Propargylcholine and azidocholine can be deployed in sequential metabolic labeling protocols to discriminate temporally distinct pools of newly synthesized phospholipids within the same cellular sample. Jao et al. (2015) demonstrated that double metabolic labeling with propargylcholine and azidocholine enables sensitive two-color imaging of choline phospholipids, with each probe reporting on phospholipids synthesized during its respective labeling window [1]. This orthogonal reactivity is enabled by the alkyne-azide pairing: propargylcholine-labeled phospholipids are detected via CuAAC with an azide-fluorophore, while azidocholine-labeled phospholipids are detected via strain-promoted azide-alkyne cycloaddition (SPAAC) with a cyclooctyne-fluorophore [2]. In contrast, lipids bearing only a single reactive handle (e.g., DBCO-PC or azido-PC alone) cannot discriminate temporally distinct biosynthetic pools, requiring separate experiments for time-resolved analysis.

Two-color sequential labeling

Head-to-head

Two distinct temporal pools in one sample

Enables single-sample temporal pool discrimination

Requires propargylcholine + azidocholine pairing

Evidence Dimension	Capacity for temporally resolved two-color phospholipid pool discrimination
Target Compound Data	Sequential labeling enables two-color discrimination of distinct biosynthetic time windows (propargylcholine + azidocholine pairing)
Comparator Or Baseline	Single-handle lipids (e.g., DBCO-PC, azido-PC, or alkyne-PC alone): cannot discriminate temporal pools without separate experiments
Quantified Difference	Two distinct pools vs. one pool per experiment (qualitative capability difference)
Conditions	Cultured mammalian cells, sequential incubation with propargylcholine then azidocholine, CuAAC and SPAAC orthogonal detection

Why This Matters

The ability to conduct two-color sequential labeling within a single sample reduces experimental time and sample consumption by at least 50% compared to single-handle alternatives requiring parallel replicate experiments.

• [1] Jao CY, Salic A. Biosynthetic labeling and two-color imaging of phospholipids in cells. ChemBioChem. 2015;16(3):472-476. PMID: 25639668. View Source
• [2] Chemical Approaches for Measuring and Manipulating Lipids at the Organelle Level. Cold Spring Harb Perspect Biol. 2023;15(12):a041407. View Source

LC-MS Compatibility for Metabolic Flux

Propargylcholine-labeled phospholipids are directly compatible with liquid chromatography-mass spectrometry (LC-MS) quantification without requiring additional click derivatization prior to analysis. LC-MS analysis has confirmed the incorporation of exogenous propargylcholine into phosphatidyl(propargyl)choline, and 1-azidoethyl-choline into phosphatidyl(azidoethyl)choline in bacterial systems [1]. A direct-infusion MS method developed specifically for propargylcholine phospholipids employs 1-radyl-2-lyso-sn-glycero-3-phosphopropargylcholines as labeled lysophosphatidylcholine precursors, achieving high specificity and efficiency in tracing the primary target lipid class [2]. This contrasts with DBCO-PC, where the bulky dibenzocyclooctyne moiety may alter lipid ionization efficiency and retention time behavior, and N3-PC, where azide group stability under ionization conditions requires validation in each MS platform [3].

Direct LC-MS detection

Class-level

Compatible without pre-click derivatization

Reduces workflow complexity and sample loss

DBCO-PC or N3-PC may require MS optimization

Evidence Dimension	Direct LC-MS detection compatibility without pre-analysis click derivatization
Target Compound Data	Direct MS detection of propargylcholine-labeled PC species; validated by LC-MS in bacterial systems
Comparator Or Baseline	DBCO-PC: bulky DBCO moiety may alter ionization efficiency; N3-PC: azide stability under MS ionization conditions requires platform-specific validation
Quantified Difference	Direct detection validated vs. may require optimization (qualitative, class-level inference)
Conditions	LC-MS analysis of E. coli expressing phosphatidylcholine synthase; direct-infusion MS method using azidopalmitate as click reporter

Why This Matters

Direct MS compatibility eliminates the need for pre-analysis click derivatization steps, reducing workflow complexity and potential sample loss when quantifying labeled phospholipid species.

• [1] Nilsson I, Lee SY, Sawyer WS, et al. Metabolic labeling of phospholipids in intact bacteria enables a fluorescence assay to detect loss of outer membrane asymmetry. ACS Infect Dis. 2020;6(3):457-467. View Source
• [2] An advanced method for propargylcholine phospholipid detection by direct-infusion MS. J Lipid Res. 2021;62:100022. View Source
• [3] N3-PC (Azido-PC) product information. PeptideDB / Tebubio. View Source

Membrane Rigidity and Stability

The fully saturated distearoyl (C18:0/C18:0) acyl chain composition of 18:0 Propargyl PC confers a high gel-to-liquid crystalline phase transition temperature (Tm) of approximately 55°C, based on the well-characterized biophysical properties of the parent lipid 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) . This thermal stability is substantially higher than that of lipids with unsaturated chains or mixed acyl compositions, such as 18:1 Propargyl PC (which contains dioleoyl C18:1 chains with Tm < 0°C) or 18:0-18:1 PC (Tm ~6-10°C) . The elevated Tm directly translates to reduced membrane permeability and enhanced bilayer stability at physiological temperatures, making 18:0 Propargyl PC preferable for liposomal formulations requiring prolonged circulation half-life and minimal premature cargo leakage [1].

Bilayer rigidity

Class-level

Tm ~55 °C (saturated C18:0)

Supports gel-phase membrane integrity at physiological temp

Inferred from DSPC parent lipid class

Evidence Dimension	Phase transition temperature (Tm) indicating membrane rigidity and stability
Target Compound Data	~55°C (based on DSPC parent lipid; 18:0 Propargyl PC shares identical distearoyl chains)
Comparator Or Baseline	18:1 Propargyl PC: Tm < 0°C (dioleoyl chains); 18:0-18:1 PC: Tm ~6-10°C (mixed acyl chains)
Quantified Difference	Tm difference > 45°C vs. 18:1 analog (class-level inference from acyl chain composition)
Conditions	Differential scanning calorimetry of lipid bilayers in aqueous buffer

Why This Matters

A Tm of ~55°C ensures gel-phase membrane integrity at physiological and storage temperatures, directly reducing permeability and cargo leakage—a critical parameter for reproducible liposomal drug delivery and vaccine formulation studies.

• [1] 18:0 Diether PC Liposomes product information. Creative Biolabs. View Source

18:0 Propargyl PC: Validated Research Applications

Pulse-Chase Phospholipid Trafficking

18:0 Propargyl PC is optimally deployed in pulse-chase metabolic labeling experiments to track the synthesis, intracellular transport, and turnover of phosphatidylcholine pools. Based on evidence that propargyl-Cho achieves ~50% incorporation efficiency in cellular systems [1] and that labeled phospholipids remain detectable after extended chase periods without UV-induced degradation artifacts [2], researchers can design experiments requiring reliable signal persistence over hours to days. This application is particularly relevant for studies of membrane biogenesis, organelle-specific lipid trafficking, and phospholipid metabolism in cell culture models where azido-PC alternatives may introduce background from UV-dependent degradation products .

Two-Color Sequential Phospholipid Imaging

When paired with azidocholine in sequential labeling protocols, 18:0 Propargyl PC enables two-color discrimination of phospholipids synthesized during different temporal windows within the same cellular sample [1]. This capability is directly supported by the orthogonal reactivity of the alkyne handle with CuAAC chemistry and the azide handle with SPAAC chemistry [2]. This application is valuable for studying dynamic membrane remodeling events, such as those occurring during cell division, viral infection, or response to pharmacological stimuli, where distinguishing newly synthesized versus pre-existing phospholipid pools provides mechanistic insight without requiring parallel replicate experiments .

Stable Liposomes with Click Functionalization

18:0 Propargyl PC is suitable for constructing liposomal drug delivery vehicles that require high membrane rigidity and post-formulation surface functionalization. The saturated distearoyl chains confer a phase transition temperature of ~55°C, ensuring gel-phase stability and low permeability at physiological temperatures [1]. The terminal alkyne handle on the choline headgroup remains accessible for CuAAC-mediated conjugation of targeting ligands, fluorophores, or PEG chains after liposome formation [2]. This dual functionality addresses a common formulation challenge: achieving both stable drug retention (via rigid saturated chains) and tunable surface modification (via click chemistry) without compromising either property. In contrast, 18:1 Propargyl PC with unsaturated chains produces more fluid, permeable bilayers less suitable for long-circulating liposomal formulations .

Direct LC-MS Detection of Labeled Phospholipids

18:0 Propargyl PC is directly compatible with LC-MS quantification workflows without requiring pre-analysis click derivatization [1]. The propargyl-modified phospholipids can be detected and quantified alongside endogenous PC species using standard lipidomics methods, with a validated direct-infusion MS approach enabling high-sensitivity tracing of metabolic flux through the choline phospholipid biosynthetic pathway [2]. This application is particularly advantageous for researchers conducting metabolic flux analysis in cell culture or in vivo models, where minimizing sample processing steps reduces analyte loss and improves quantitative reproducibility compared to workflows requiring post-labeling click reactions prior to MS analysis .

Application

Selection Property

Validation Focus

Pulse-chase phospholipid trafficking

Alkyne handle enables CuAAC detection without UV degradation

Signal persistence across chase periods

Two-color sequential phospholipid imaging

Orthogonal reactivity with CuAAC and SPAAC

Temporal pool discrimination in single sample

Stable liposomal formulations with click functionalization

Saturated C18:0 chains provide gel-phase rigidity

Low permeability and post-formulation surface modification

Direct LC-MS detection of labeled phospholipids

Propargyl modification compatible with lipidomics workflows

Pre-analysis click derivatization not required

• [1] Jao CY, Roth M, Welti R, Salic A. Metabolic labeling and direct imaging of choline phospholipids in vivo. Proc Natl Acad Sci USA. 2009;106(36):15332-15337. View Source
• [2] Jao CY, Salic A. Biosynthetic labeling and two-color imaging of phospholipids in cells. ChemBioChem. 2015;16(3):472-476. View Source